Cas no 870703-78-9 ( )

• Product Name: &nbsp
• CAS No: 870703-78-9
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 880071
• PubChem ID: 24883947
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-BOC-PIPERAZIN-1-YL)-3-BUTENOIC ACID
• 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]but-3-enoic acid
• 2-(2-CHLORO-ACETYLAMINO)-N-[2-(4-METHOXY-PHENYL)-ETHYL]-BENZAMIDE
• 2-[4-(tert-Butoxycarbonyl)piperazin-1-yl]-3-butanoic acid
• 870703-78-9
• AKOS025295856
• 2-(4-BOC-PIPERAZIN-1-YL)-3-BUTENOICACID
• CS-0457535
• 2-[4-(tert-Butoxycarbonyl)piperazin-1-yl]but-3-enoic acid
• DTXSID50584663
• 2-(4-Boc-piperazin-1-yl)-3-butenoic acid, 97%
• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)but-3-enoic acid
• G19690
•  

• MDL： MFCD07369763
• Inchi： 1S/C13H22N2O4/c1-5-10(11(16)17)14-6-8-15(9-7-14)12(18)19-13(2,3)4/h5,10H,1,6-9H2,2-4H3,(H,16,17)
• InChI Key： ZXJMXILXWUNTEW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(C(=O)O)C=C)CC1)=O

Computed Properties

• Exact Mass: 270.15800
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.154
• Melting Point: 157 °C (D) (lit.)
• Boiling Point: 390°C at 760 mmHg
• Flash Point: 189.7°C
• Refractive Index: 1.511
• PSA: 70.08000
• LogP: 1.05410

  Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H400
• Warning Statement： P273-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 41-50
• Safety Instruction： S26; S36/37/39; S60; S61
• Hazardous Material Identification：
• Risk Phrases：R41; R50